Cas no 1095592-06-5 (N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine)

• Product Name: N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine
• CAS No: 1095592-06-5
• MF: C₁₀H₁₅N₃S
• MW: 209.311200380325
• CID: 5048062
• Update Time: 2025-06-15

N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine Chemical and Physical Properties

Names and Identifiers

• N2-methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine
• 2-N-methyl-2-N-(thiolan-3-yl)pyridine-2,5-diamine
• N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine

• Inchi： 1S/C10H15N3S/c1-13(9-4-5-14-7-9)10-3-2-8(11)6-12-10/h2-3,6,9H,4-5,7,11H2,1H3
• InChI Key： MSCSXLGBHBVZSV-UHFFFAOYSA-N
• SMILES： S1CCC(C1)N(C)C1C=CC(=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.5
• Topological Polar Surface Area: 67.4

Additional information on N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine

Introduction to N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine (CAS No. 1095592-06-5)

N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine is a specialized chemical compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1095592-06-5, belongs to a class of heterocyclic diamines that exhibit promising biological activities. The presence of both pyridine and thiolan moieties in its structure imparts distinctive chemical and pharmacological properties, making it a valuable candidate for further exploration in drug discovery.

The molecular framework of N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine consists of a pyridine ring substituted at the 2-position with a methyl group and at the 3-position with a thiolan ring. This configuration creates a versatile scaffold that can interact with various biological targets. The thiolan moiety, in particular, is known for its ability to form stable disulfide bonds, which are crucial in many biochemical processes. This feature makes the compound particularly interesting for applications in redox-sensitive drug delivery systems and enzyme inhibition studies.

In recent years, there has been growing interest in exploring the potential of N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine in the development of novel therapeutic agents. Research has indicated that this compound exhibits inhibitory activity against several enzymes implicated in inflammatory and infectious diseases. For instance, studies have shown that it can modulate the activity of matrix metalloproteinases (MMPs), which are enzymes involved in tissue degradation and inflammation. By inhibiting these enzymes, the compound may offer a potential therapeutic strategy for conditions such as rheumatoid arthritis and cancer.

Moreover, the pyridine ring in N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine provides a binding site for various biological targets, including receptors and ion channels. This characteristic has led to investigations into its potential as an adjuvant in vaccine formulations. The compound's ability to interact with biological membranes and receptors suggests that it could enhance immune responses by acting as a co-stimulatory molecule. Such applications are particularly relevant in the context of developing next-generation immunotherapies.

Another area of interest is the use of N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine in the development of antimicrobial agents. The structural features of this compound allow it to disrupt bacterial cell membranes, leading to increased permeability and cell death. This mechanism of action is particularly promising for addressing antibiotic-resistant strains of bacteria, which pose a significant challenge to modern medicine. Preliminary studies have shown that the compound exhibits potent activity against both Gram-positive and Gram-negative bacteria, making it a versatile candidate for further development.

The synthesis of N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the functionalization of thiolan derivatives followed by coupling with pyridine-based precursors. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity. These methods not only improve the overall yield but also minimize unwanted byproducts, ensuring that the final product meets stringent pharmaceutical standards.

In conclusion, N2-Methyl-N2-(thiolan-3-yl)pyridine-2,5-diamine (CAS No. 1095592-06-5) is a promising compound with diverse applications in pharmaceutical research. Its unique molecular structure and biological activities make it an attractive candidate for further development in drug discovery. As research continues to uncover new therapeutic possibilities, this compound is poised to play a significant role in addressing some of the most pressing challenges in modern medicine.